Cas no 879649-14-6 (N-(3,4-dimethoxybenzenesulfonyl)-N-(2-oxo-2H-1,3-benzoxathiol-5-yl)cyclohexanecarboxamide)

• Product Name: N-(3,4-dimethoxybenzenesulfonyl)-N-(2-oxo-2H-1,3-benzoxathiol-5-yl)cyclohexanecarboxamide
• CAS No: 879649-14-6
• MF: C₂₂H₂₃NO₇S₂
• MW: 477.550523996353
• CID: 6076085
• PubChem ID: 4521844
• Update Time: 2025-10-30

N-(3,4-dimethoxybenzenesulfonyl)-N-(2-oxo-2H-1,3-benzoxathiol-5-yl)cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxybenzenesulfonyl)-N-(2-oxo-2H-1,3-benzoxathiol-5-yl)cyclohexanecarboxamide
• IDI1_024793
• HMS1492I19
• BRD-K62782377-001-01-6
• N-((3,4-dimethoxyphenyl)sulfonyl)-N-(2-oxobenzo[d][1,3]oxathiol-5-yl)cyclohexanecarboxamide
• AKOS002375992
• N-(3,4-dimethoxyphenyl)sulfonyl-N-(2-oxo-1,3-benzoxathiol-5-yl)cyclohexanecarboxamide
• F1669-1829
• 879649-14-6
• ChemDiv3_006883

• Inchi： 1S/C22H23NO7S2/c1-28-17-11-9-16(13-19(17)29-2)32(26,27)23(21(24)14-6-4-3-5-7-14)15-8-10-18-20(12-15)31-22(25)30-18/h8-14H,3-7H2,1-2H3
• InChI Key： ITQZPYVAFFOZOR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)OC)OC)(N(C1=CC=C2C(=C1)SC(=O)O2)C(C1CCCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 477.09159442g/mol
• Monoisotopic Mass: 477.09159442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 133Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(3,4-dimethoxybenzenesulfonyl)-N-(2-oxo-2H-1,3-benzoxathiol-5-yl)cyclohexanecarboxamide

Introduction to N-(3,4-dimethoxybenzenesulfonyl)-N-(2-oxo-2H-1,3-benzoxathiol-5-yl)cyclohexanecarboxamide (CAS No. 879649-14-6)

N-(3,4-dimethoxybenzenesulfonyl)-N-(2-oxo-2H-1,3-benzoxathiol-5-yl)cyclohexanecarboxamide, identified by its CAS number 879649-14-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including sulfonyl and benzoxathiol moieties, suggests a rich chemical diversity that could be leveraged for various biological activities.

The structural framework of N-(3,4-dimethoxybenzenesulfonyl)-N-(2-oxo-2H-1,3-benzoxathiol-5-yl)cyclohexanecarboxamide incorporates elements that are commonly associated with bioactive molecules. The 3,4-dimethoxybenzenesulfonyl group, for instance, is a well-known pharmacophore that has been extensively studied for its role in modulating enzyme activity and receptor binding. This moiety is often found in drugs targeting neurological disorders, inflammatory conditions, and metabolic diseases. The benzoxathiol component adds another layer of complexity, providing a scaffold that can interact with biological targets in unique ways.

In recent years, there has been a growing interest in heterocyclic compounds as potential drug candidates. The benzoxathiol ring system, in particular, has been explored for its antimicrobial and anti-inflammatory properties. Studies have demonstrated that benzoxathiol derivatives can inhibit the growth of pathogenic bacteria and fungi by disrupting essential cellular processes. The incorporation of this motif into N-(3,4-dimethoxybenzenesulfonyl)-N-(2-oxo-2H-1,3-benzoxathiol-5-yl)cyclohexanecarboxamide suggests that this compound may exhibit similar biological activities, making it a promising candidate for further investigation.

The cyclohexanecarboxamide group in the molecule contributes to its overall solubility and bioavailability, which are critical factors in drug development. This moiety can also serve as a hinge region for protein-protein interactions, potentially enabling the compound to modulate signaling pathways relevant to various diseases. The combination of these structural features makes N-(3,4-dimethoxybenzenesulfonyl)-N-(2-oxo-2H-1,3-benzoxathiol-5-yl)cyclohexanecarboxamide a versatile scaffold for medicinal chemists seeking to design novel therapeutics.

Recent advancements in computational chemistry have facilitated the rapid screening of large libraries of compounds for potential biological activity. Virtual screening techniques have been particularly useful in identifying promising candidates like N-(3,4-dimethoxybenzenesulfonyl)-N-(2-oxo-2H-1,3-benzoxathiol-5-yl)cyclohexanecarboxamide. By leveraging molecular docking and pharmacophore modeling, researchers can predict how this compound might interact with target proteins and assess its potential efficacy. These computational methods have accelerated the drug discovery process and have led to the identification of several novel compounds with therapeutic potential.

In vitro studies have begun to explore the pharmacological properties of N-(3,4-dimethoxybenzenesulfonyl)-N-(2-oxo-2H-1,3-benzoxathiol-5-yl)cyclohexanecarboxamide. Initial results suggest that this compound exhibits inhibitory activity against certain enzymes and receptors relevant to cancer and inflammation. For example, it has shown promise in inhibiting kinases that are overexpressed in tumor cells, potentially leading to the development of new anticancer agents. Additionally, its ability to modulate inflammatory pathways suggests that it may be useful in treating chronic inflammatory diseases such as rheumatoid arthritis.

The synthesis of N-(3,4-dimethoxybenzenesulfonyl)-N-(2-oxo-2H-1,3-benzoxathiol-5-yl)cyclohexanecarboxamide presents both challenges and opportunities for synthetic chemists. The complexity of the molecule requires careful planning and optimization of reaction conditions to ensure high yield and purity. However, the availability of well-established synthetic routes for many of its constituent parts simplifies the overall process. Advances in green chemistry have also contributed to more sustainable synthetic methods, reducing waste and minimizing environmental impact.

The future prospects for N-(3,4-dimethoxybenzenesulfonyl)-N-(2-oxyo-H,-1,-3-benzo xathio l -5 - y l )cyc lohex anec arbox amide ) are promising. Further preclinical studies are needed to fully elucidate its mechanism of action and assess its safety profile. Once these studies are completed， regulatory agencies will evaluate whether it is suitable for human trials。 If successful， this compound could represent a significant advancement in the treatment of various diseases， offering new hope to patients worldwide。